Cas no 885523-78-4 (5-Amino1-bromo-3-methyl-2-nitrobenzene)

5-Amino1-bromo-3-methyl-2-nitrobenzene structure
885523-78-4 structure
Product Name:5-Amino1-bromo-3-methyl-2-nitrobenzene
CAS No:885523-78-4
MF:C7H7BrN2O2
MW:231.046680688858
CID:711941
PubChem ID:20747456
Update Time:2025-04-19

5-Amino1-bromo-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-bromo-5-methyl-4-nitro-
    • 3-bromo-5-methyl-4-nitroaniline
    • 5-AMINO1-BROMO-3-METHYL-2-NITROBENZENE
    • Benzenamine,3-bromo-5-methyl-4-nitro
    • SCHEMBL10143034
    • 885523-78-4
    • DTXSID20609594
    • 5-Amino1-bromo-3-methyl-2-nitrobenzene
    • Inchi: 1S/C7H7BrN2O2/c1-4-2-5(9)3-6(8)7(4)10(11)12/h2-3H,9H2,1H3
    • InChI Key: QDTXPTDJBIUJNO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C)=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 229.96900
  • Monoisotopic Mass: 229.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.84000
  • LogP: 3.35230

5-Amino1-bromo-3-methyl-2-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012206-250mg
3-Bromo-5-methyl-4-nitroaniline
885523-78-4 97%
250mg
$480.00 2023-08-31
Alichem
A010012206-500mg
3-Bromo-5-methyl-4-nitroaniline
885523-78-4 97%
500mg
$847.60 2023-08-31
Alichem
A010012206-1g
3-Bromo-5-methyl-4-nitroaniline
885523-78-4 97%
1g
$1490.00 2023-08-31
TRC
B402830-1mg
5-Amino1-bromo-3-methyl-2-nitrobenzene
885523-78-4
1mg
$ 50.00 2022-06-07
TRC
B402830-2mg
5-Amino1-bromo-3-methyl-2-nitrobenzene
885523-78-4
2mg
$ 65.00 2022-06-07
TRC
B402830-10mg
5-Amino1-bromo-3-methyl-2-nitrobenzene
885523-78-4
10mg
$ 80.00 2022-06-07
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司